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Compound of Interest

Compound Name: Isoapoptolidin

Cat. No.: B15600765 Get Quote

An In-Depth Technical Guide to Isoapoptolidin for Researchers, Scientists, and Drug

Development Professionals

Introduction
Isoapoptolidin is a macrolide natural product that has garnered interest within the scientific

community for its relationship to apoptolidin, a compound known for its selective induction of

apoptosis in various cancer cell lines. This technical guide provides a comprehensive overview

of isoapoptolidin, including its chemical properties, biological activity, and the underlying

mechanism of action. The information is tailored for researchers, scientists, and professionals

involved in drug development who are interested in the therapeutic potential of natural products

that modulate cellular metabolism and apoptosis.

Physicochemical Properties
Isoapoptolidin is a structural isomer of apoptolidin, a glycomacrolide produced by the

fermentation of the microorganism Nocardiopsis sp.[1] Key quantitative data for isoapoptolidin
are summarized in the table below.
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Property Value Source

CAS Number 476647-30-0 Internal Search

Molecular Weight 1129.37 g/mol Internal Search

Molecular Formula C₅₈H₉₆O₂₁ Internal Search

Solubility
Soluble in DMSO, ethanol,

methanol, and DMF
Internal Search

Isomerization from Apoptolidin
Isoapoptolidin is formed through the isomerization of apoptolidin. This reaction can be

induced by treatment with methanolic triethylamine, leading to a 1.4:1 equilibrium mixture of

isoapoptolidin and apoptolidin.[1] The rate of this isomerization has been observed to

approach equilibrium within the timeframe of typical cell-based assays, a crucial consideration

for interpreting biological data.[2]

Biological Activity and Mechanism of Action
The apoptolidin family of compounds, including isoapoptolidin, are recognized for their

selective cytotoxic effects on cancer cells.[3][4] The primary molecular target of these

glycomacrolides is the F1 subcomplex of mitochondrial ATP synthase.[3][4]

Inhibition of ATP synthase by apoptolidin and its analogs disrupts cellular energy homeostasis,

leading to the activation of the AMP-activated protein kinase (AMPK) signaling pathway.[3][5][6]

AMPK activation is a key cellular response to energy stress. While both apoptolidin and

isoapoptolidin target ATP synthase, isoapoptolidin exhibits a reduced inhibitory effect on

mitochondrial F0F1-ATPase, being over 10-fold less potent than apoptolidin.[2]

The selective induction of apoptosis in cancer cells by the parent compound, apoptolidin, is a

significant area of research.[7] This process is intricately linked to the intrinsic apoptotic

pathway, which involves the mitochondria. By disrupting mitochondrial function through ATP

synthase inhibition, apoptolidins can trigger the cascade of events leading to programmed cell

death.

Signaling Pathway
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The inhibition of mitochondrial ATP synthase by apoptolidin family compounds initiates a

signaling cascade mediated by AMPK. The following diagram illustrates this pathway.
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Figure 1: Signaling pathway of Isoapoptolidin via ATP synthase inhibition.

Experimental Protocols
Isolation of Isoapoptolidin
Isoapoptolidin has been successfully isolated from the crude fermentation extracts of the

apoptolidin-producing microorganism Nocardiopsis sp.[1] A general workflow for such an

isolation process is outlined below.
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Figure 2: General workflow for the isolation of Isoapoptolidin.

Methodology:

Fermentation: Culturing of Nocardiopsis sp. under conditions conducive to the production of

apoptolidin and its isomers.

Extraction: The fermentation broth is subjected to solvent extraction to obtain a crude mixture

of secondary metabolites.

Chromatographic Separation: The crude extract is then purified using techniques such as

High-Performance Liquid Chromatography (HPLC) to separate the different components.[8]
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Fraction Collection and Analysis: Fractions are collected and analyzed to identify those

containing isoapoptolidin.

Structural Elucidation: The structure of the isolated compound is confirmed using

spectroscopic methods like Nuclear Magnetic Resonance (NMR) and Mass Spectrometry

(MS).[8]

Conclusion
Isoapoptolidin represents an interesting chemical entity closely related to the potent

anticancer agent, apoptolidin. While its direct biological activity is reported to be less potent

than its isomer, its formation through isomerization under physiological conditions warrants

careful consideration in any study involving apoptolidin. Understanding the physicochemical

properties, biological activity, and mechanism of action of isoapoptolidin is crucial for

researchers in the field of natural product chemistry and drug discovery. Further investigation

into the specific cellular effects of isoapoptolidin may yet reveal unique therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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